Cas no 2171181-32-9 (2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid)

• Product Name: 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid
• CAS No: 2171181-32-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6186116
• PubChem ID: 165765400
• Update Time: 2025-06-13

2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid
• 2-{4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]phenyl}acetic acid
• 2171181-32-9
• EN300-1574539

• Inchi： 1S/C28H28N2O5/c1-2-19(16-26(31)29-20-13-11-18(12-14-20)15-27(32)33)30-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-14,19,25H,2,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t19-/m0/s1
• InChI Key： UQLFXXSOARYBRT-IBGZPJMESA-N
• SMILES： O(C(N[C@H](CC(NC1C=CC(CC(=O)O)=CC=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid

Recent Advances in the Study of 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid (CAS: 2171181-32-9)

The compound 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid (CAS: 2171181-32-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the phenylacetic acid moiety makes it a versatile intermediate for peptide synthesis and other bioconjugation strategies.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role in solid-phase peptide synthesis (SPPS). A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid can serve as a highly efficient linker for the attachment of peptides to solid supports. The study highlighted its superior stability under acidic conditions, which is critical for the deprotection steps in SPPS. Furthermore, the compound's compatibility with a wide range of amino acids and reagents makes it a valuable tool for the synthesis of complex peptide libraries.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential as a building block in the development of targeted drug delivery systems. A recent preprint on bioRxiv (2024) described the use of 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid as a linker for conjugating therapeutic peptides to nanoparticles. The study reported enhanced cellular uptake and improved pharmacokinetic profiles of the resulting conjugates, suggesting its utility in the design of next-generation nanomedicines.

Another area of interest is the compound's potential role in the development of protease inhibitors. A research group at the University of Cambridge (2023) explored the use of 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid as a scaffold for designing inhibitors of SARS-CoV-2 main protease. The study utilized molecular docking and kinetic assays to demonstrate that derivatives of this compound exhibit promising inhibitory activity, with IC50 values in the low micromolar range. These findings open new avenues for the development of antiviral therapeutics.

Despite these advancements, challenges remain in the large-scale production and purification of 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid. A recent technical report from Sigma-Aldrich (2024) highlighted the need for optimized synthetic protocols to improve yield and purity. The report also emphasized the importance of rigorous analytical characterization, including HPLC and mass spectrometry, to ensure batch-to-batch consistency.

In conclusion, 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidophenyl}acetic acid (CAS: 2171181-32-9) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its utility in peptide synthesis, drug delivery, and protease inhibition underscores its potential as a valuable tool for drug discovery. Future research should focus on addressing the synthetic challenges and further exploring its therapeutic potential.